Cas no 62234-92-8 (2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-)
62234-92-8 structure
Product Name:2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-
CAS No:62234-92-8
MF:C17H15F3O2
MW:308.295015573502
CID:453198
PubChem ID:12301402
Update Time:2025-04-19
2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]-
- 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]propan-2-one
- 62234-92-8
- DTXSID90486531
-
- Inchi: 1S/C17H15F3O2/c1-22-16-7-5-12(6-8-16)10-15(21)11-13-3-2-4-14(9-13)17(18,19)20/h2-9H,10-11H2,1H3
- InChI Key: IOEWCEKSOYGZTJ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)CC(CC1C=CC(=CC=1)OC)=O)(F)F
Computed Properties
- Exact Mass: 308.10245
- Monoisotopic Mass: 308.10241420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propanone, 1-(4-methoxyphenyl)-3-[3-(trifluoromethyl)phenyl]- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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